(S)-5,5',6,6',7,7',8,8'-Octahydro-3,3'-diphenyl-[1,1'-binaphthalene]-2,2'-diol

• IUPAC Name: 1-(2-hydroxy-3-phenyl-5,6,7,8-tetrahydronaphthalen-1-yl)-3-phenyl-5,6,7,8-tetrahydronaphthalen-2-ol
• InChI: InChI=1S/C32H30O2/c33-31-27(21-11-3-1-4-12-21)19-23-15-7-9-17-25(23)29(31)30-26-18-10-8-16-24(26)20-28(32(30)34)22-13-5-2-6-14-22/h1-6,11-14,19-20,33-34H,7-10,15-18H2
• InChI Key: NQCCAEIQKQKTDR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C(=C(C=C2C1)C3=CC=CC=C3)O)C4=C5CCCCC5=CC(=C4O)C6=CC=CC=C6
• Molecular Formula: C32H30O2
• Molecular Weight: 446.6 g/mol

Description

This compound features axial chirality due to the hindered rotation around the C-C bond connecting the two naphthyl rings, making it particularly robust against racemization .

Preparation Methods

The synthesis of (S)-5,5’,6,6’,7,7’,8,8’-Octahydro-3,3’-diphenyl-[1,1’-binaphthalene]-2,2’-diol typically involves the Scholl reaction, a powerful tool for the formation of polycyclic aromatic hydrocarbons. This reaction employs a range of oxidants and Lewis acids, such as copper(II) triflate/aluminum chloride, iron(III) chloride, molybdenum(V) chloride, and 2-iodoxybenzoic acid/boron trifluoride etherate . Industrial production methods may involve large-scale Scholl reactions under controlled conditions to ensure high yield and purity.

Chemical Reactions Analysis

(S)-5,5’,6,6’,7,7’,8,8’-Octahydro-3,3’-diphenyl-[1,1’-binaphthalene]-2,2’-diol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of quinones.

Reduction: Reduction reactions can be carried out using reagents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of diols.

Substitution: Electrophilic substitution reactions can occur, particularly at the aromatic rings, using reagents like bromine or nitric acid.

Scientific Research Applications

(S)-5,5’,6,6’,7,7’,8,8’-Octahydro-3,3’-diphenyl-[1,1’-binaphthalene]-2,2’-diol has several applications in scientific research:

Chemistry: It is used as a chiral ligand in asymmetric synthesis, facilitating the formation of enantiomerically pure compounds.

Biology: The compound’s chiral properties make it useful in studying enantioselective interactions in biological systems.

Industry: It is employed in the synthesis of advanced materials, such as chiral polymers and metal-organic frameworks.

Mechanism of Action

The mechanism of action of (S)-5,5’,6,6’,7,7’,8,8’-Octahydro-3,3’-diphenyl-[1,1’-binaphthalene]-2,2’-diol involves its interaction with molecular targets through its chiral centers. The compound can form stable complexes with metals, which can then participate in catalytic cycles. These interactions often involve coordination to metal centers, facilitating various catalytic processes .

Comparison with Similar Compounds

Similar compounds to (S)-5,5’,6,6’,7,7’,8,8’-Octahydro-3,3’-diphenyl-[1,1’-binaphthalene]-2,2’-diol include:

BINAP (2,2’-bis(diphenylphosphino)-1,1’-binaphthyl): Another chiral diphosphine ligand widely used in asymmetric synthesis.

Perylene and its derivatives: These compounds are known for their excellent electronic and optical properties and are used in molecular devices.

The uniqueness of (S)-5,5’,6,6’,7,7’,8,8’-Octahydro-3,3’-diphenyl-[1,1’-binaphthalene]-2,2’-diol lies in its robust axial chirality and its ability to form stable complexes with metals, making it a valuable tool in various scientific and industrial applications.